Cas no 17451-22-8 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-)

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo- structure
17451-22-8 structure
Product Name:3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-
CAS No:17451-22-8
MF:C11H10O3
MW:190.195303440094
CID:1360011
Update Time:2024-08-17

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-
    • Inchi: 1S/C11H10O3/c1-8-2-4-9(5-3-8)6-7-10(12)11(13)14/h2-7H,1H3,(H,13,14)
    • InChI Key: OPXZMUYXMAYBPG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(=O)C=CC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 190.063
  • Monoisotopic Mass: 190.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.227±0.06 g/cm3(Predicted)
  • Melting Point: 127 °C(Solv: benzene (71-43-2))
  • Boiling Point: 335.7±35.0 °C(Predicted)
  • pka: 2.29±0.54(Predicted)
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